Cas no 2092805-59-7 (2-(4-Fluorophenyl)-4-methylpent-3-en-2-amine)

• Product Name: 2-(4-Fluorophenyl)-4-methylpent-3-en-2-amine
• CAS No: 2092805-59-7
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 6329853
• PubChem ID: 131545243
• Update Time: 2025-06-14

2-(4-Fluorophenyl)-4-methylpent-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6764857
• 2092805-59-7
• 2-(4-Fluorophenyl)-4-methylpent-3-en-2-amine

• Inchi： 1S/C12H16FN/c1-9(2)8-12(3,14)10-4-6-11(13)7-5-10/h4-8H,14H2,1-3H3
• InChI Key： QMUOOQPDJCMNTN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)(/C=C(\C)/C)N

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-Fluorophenyl)-4-methylpent-3-en-2-amine

Comprehensive Overview of 2-(4-Fluorophenyl)-4-methylpent-3-en-2-amine (CAS No. 2092805-59-7): Properties, Applications, and Research Insights

The compound 2-(4-Fluorophenyl)-4-methylpent-3-en-2-amine (CAS No. 2092805-59-7) is a fluorinated organic amine with a unique structural framework, combining a 4-fluorophenyl group with a branched 4-methylpent-3-en-2-amine moiety. This molecular architecture endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its fluorine substitution enhances metabolic stability and bioavailability, traits highly sought after in drug discovery. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of CNS-targeted therapies and enzyme modulators.

In recent years, the demand for fluorinated compounds like 2-(4-Fluorophenyl)-4-methylpent-3-en-2-amine has surged due to their versatility in medicinal chemistry. A trending topic in scientific forums revolves around "fluorine in drug design," where this compound's 4-fluorophenyl group is highlighted for its ability to improve binding affinity and pharmacokinetics. Additionally, its unsaturated hydrocarbon chain offers opportunities for further functionalization, a feature often queried in databases like SciFinder and Reaxys. Users frequently search for "synthetic routes for fluorinated amines" or "applications of 4-methylpent-3-en-2-amine derivatives," reflecting its relevance in cutting-edge research.

From a technical perspective, CAS No. 2092805-59-7 exhibits a balance of lipophilicity and polarity, attributed to its amine group and aromatic fluorine. This balance is critical for membrane permeability, a hot topic in discussions about "blood-brain barrier penetration." Analytical techniques such as NMR and HPLC are commonly employed to characterize its purity, with many researchers seeking "HPLC methods for fluorophenyl compounds." The compound’s stability under various pH conditions also makes it a candidate for "prodrug development," another frequently searched term in pharmaceutical circles.

Beyond pharmaceuticals, 2-(4-Fluorophenyl)-4-methylpent-3-en-2-amine finds niche applications in material science, particularly in the synthesis of fluorinated polymers. Its ability to impart hydrophobicity and chemical resistance aligns with the growing interest in "high-performance coatings." Environmental considerations are also part of the discourse, with queries like "biodegradability of fluorinated amines" gaining traction. Regulatory compliance, such as REACH and FDA guidelines, is another area of focus, ensuring safe handling and disposal.

In conclusion, 2-(4-Fluorophenyl)-4-methylpent-3-en-2-amine (CAS No. 2092805-59-7) represents a multifaceted compound bridging drug discovery and advanced materials. Its structural uniqueness and functional adaptability continue to inspire innovations, addressing both current challenges and future opportunities in science and industry.